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Compound of Interest

3-Amino-2'-hydroxyacetophenone
Compound Name:
hydrochloride

Cat. No. B141205

As a key intermediate in the synthesis of pharmaceuticals like Pranlukast, an asthma
medication, the purity of 3'-Amino-2'-hydroxyacetophenone hydrochloride (CAS: 90005-55-
3) is paramount.[1][2] Recrystallization is a powerful and fundamental technique for purifying
this solid compound. This guide provides a comprehensive overview, detailed protocols, and
troubleshooting solutions to ensure you achieve high-purity crystals efficiently and safely.

The core principle of recrystallization is based on differential solubility.[3][4] The impure solid is
dissolved in a minimum amount of a hot solvent in which the compound is highly soluble, but
the impurities are either insoluble or sparingly soluble. Upon slow cooling, the solubility of the
desired compound decreases, leading to the formation of a pure crystalline lattice that excludes
the impurities, which remain dissolved in the surrounding solution (the mother liquor).

Physicochemical Properties at a Glance

Understanding the compound's properties is the first step in designing a successful purification
strategy.
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Property Value Source(s)
Molecular Formula CsH10CINO2 [1][5]
Molecular Weight 187.62 g/mol [1][5]
White to off-white, pale-yellow,
Appearance or light brown crystalline (1161718l
solid/powder
Approx. 156-166°C (may var
Melting Point Pprox: MR et
with purity)
Soluble in water, methanol,
Solubility and ethanol; sparingly soluble [1][6]
in non-polar solvents.
Store in a tightly closed
Storage container in a cool, dry place [51[71I8]

under an inert atmosphere.

Experimental Workflow & Protocol
Visualizing the Recrystallization Process

The following diagram outlines the standard workflow for recrystallization.
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Problem Encountered
During Recrystallization

Common Issues
Compound 'Oils Out' Low Crystal Yield Product is Discolored

Jry This Try This

nvestigate or Colored Impurities

Potential Solutions|
1. Check mother liquor. ¥ ¥ :
2. Ensure minimum solvent was used. Cons'de'(ﬁ'ggs a;:;xa}e;j Chaicee!
3. Avoid premature crystallization. paringly).

1. Re-heat solution. 1. Scratch flask inner wall.
2. Add more solvent. 2. Add a seed crystal.
3. Cool much slower. 3. Boil off excess solvent.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Recrystallization of 3'-Amino-
2'-hydroxyacetophenone hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141205#purification-of-3-amino-2-
hydroxyacetophenone-hydrochloride-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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